Cas no 63503-51-5 (5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride)

5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride structure
63503-51-5 structure
Product Name:5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride
CAS No:63503-51-5
MF:C3H6ClN3S2
MW:183.682836055756
CID:1653021
PubChem ID:3047406
Update Time:2025-04-21

5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(methylamino)-1,3,4-thiadiazole-2(3H)-thione hydrochloride
    • 5-(methylamino)-3H-1,3,4-thiadiazole-2-thione,hydrochloride
    • 5-Methylamino-1,3,4-thiadiazole-2-thiol hydrochloride
    • 1,3,4-Thiadiazole-2-thiol, 5-(methylamino)-, hydrochloride
    • 2-Methylamino-1,3,4-thiadiazole-5-thione hydrochloride
    • DTXSID50212914
    • 63503-51-5
    • Inchi: 1S/C3H5N3S2.ClH/c1-4-2-5-6-3(7)8-2;/h1H3,(H,4,5)(H,6,7);1H
    • InChI Key: JLDBLJJYFXLROS-UHFFFAOYSA-N
    • SMILES: Cl.S1C(NN=C1NC)=S

Computed Properties

  • Exact Mass: 182.96938
  • Monoisotopic Mass: 182.9691672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • PSA: 36.42
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